Cas no 41332-02-9 (1-(1-Naphthyl)-2-chloroethane)

• Product name: 1-(1-Naphthyl)-2-chloroethane
• CAS No: 41332-02-9
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• MDL: MFCD01321149
• CID: 825825
• PubChem ID: 87566487

1-(1-Naphthyl)-2-chloroethane Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROETHYL)NAPHTHALENE
• 1-(1-Naphthyl)-2-chloroethane
• 1-(1-Naphthyl)-2-chl
• 1-(2-Chloroethyl) Naphthalene
• 2-
• A-Naphthylethyl Chloride
• COIBFCUQUWJKEN-UHFFFAOYSA-
• X4572
• AS-59403
• DB-024419
• DTXSID80393467
• CS-W015860
• COIBFCUQUWJKEN-UHFFFAOYSA-N
• MFCD01321149
• SCHEMBL1005003
• 41332-02-9
• InChI=1/C12H11Cl/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2
• AKOS009158468
• 1-(2-Chloroethyl)naphthalene; 2-?-Naphthylethyl Chloride;
• T70893

• MDL： MFCD01321149
• Inchi： 1S/C12H11Cl/c13-9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2
• InChI Key： COIBFCUQUWJKEN-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 190.05500
• Monoisotopic Mass: 190.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0
• XLogP3: 4.4
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1,15 g/cm3
• Boiling Point: 168°C/17mmHg(lit.)
• Flash Point: 139°C
• Refractive Index: 1.6170-1.6210
• PSA: 0.00000
• LogP: 3.62110
• Solubility: Not determined

1-(1-Naphthyl)-2-chloroethane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

1-(1-Naphthyl)-2-chloroethane Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Other Chemical Reagents

Additional information on 1-(1-Naphthyl)-2-chloroethane

1-(1-Naphthyl)-2-chloroethane: An Overview of CAS No. 41332-02-9

1-(1-Naphthyl)-2-chloroethane, with the CAS number 41332-02-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring and a chloroethyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 1-(1-Naphthyl)-2-chloroethane is C₁₂H₁₁Cl, and its molecular weight is approximately 196.67 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic aromatic odor. Its boiling point is around 250°C, and it has a density of about 1.18 g/cm³. These physical properties make it suitable for use in a variety of applications, including as a solvent, reagent, and intermediate in organic synthesis.

In the realm of pharmaceutical research, 1-(1-Naphthyl)-2-chloroethane has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound to synthesize novel anti-inflammatory agents that exhibit potent activity against inflammatory cytokines. These findings highlight the compound's potential in addressing conditions such as arthritis and other inflammatory disorders.

Beyond pharmaceutical applications, 1-(1-Naphthyl)-2-chloroethane has also found utility in materials science. Its unique chemical structure makes it an excellent candidate for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These properties are crucial for applications in aerospace, automotive, and electronics industries.

The environmental impact of 1-(1-Naphthyl)-2-chloroethane is another area of active research. Scientists are investigating its biodegradability and potential effects on ecosystems. Preliminary studies suggest that the compound is relatively stable under environmental conditions but can be broken down by certain microbial species. This information is vital for ensuring its safe use and disposal in industrial processes.

In terms of safety, handling 1-(1-Naphthyl)-2-chloroethane requires adherence to standard laboratory practices to minimize exposure risks. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

The synthesis of 1-(1-Naphthyl)-2-chloroethane typically involves the reaction of 1-naphthaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic addition mechanism, resulting in the formation of the desired product with high yield and purity. Advances in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 1-(1-Naphthyl)-2-chloroethane (CAS No. 41332-02-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses and improve our understanding of its behavior in different contexts.